N-(2-bromo-4-fluorobenzyl)-N-methylethanamine

• IUPAC Name: N-[(2-bromo-4-fluorophenyl)methyl]-N-methylethanamine
• InChI: InChI=1S/C10H13BrFN/c1-3-13(2)7-8-4-5-9(12)6-10(8)11/h4-6H,3,7H2,1-2H3
• InChI Key: LOKFCQYTORDKEL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)CC1=C(C=C(C=C1)F)Br
• Molecular Formula: C10H13BrFN
• Molecular Weight: 246.12 g/mol
• CAS No.: 1247575-72-9

Description

N-(2-bromo-4-fluorobenzyl)-N-methylethanamine, also known as 2-BFMA, is a chemical compound that belongs to the class of arylalkylamines. It is a psychoactive substance that has gained attention in the scientific community due to its potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of N-(2-bromo-4-fluorobenzyl)-N-methylethanamine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI), which increases the concentration of serotonin in the brain. This can lead to an improvement in mood and a reduction in anxiety and stress. Additionally, the compound may also act on other neurotransmitter systems, such as dopamine and norepinephrine, to produce its therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that this compound can have a range of biochemical and physiological effects. It has been found to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can improve mood, motivation, and attention. The compound has also been shown to have anxiolytic and antidepressant effects, as well as potential neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-bromo-4-fluorobenzyl)-N-methylethanamine in lab experiments is its selectivity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation of using this compound is its psychoactive effects, which can make it difficult to interpret results and may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-bromo-4-fluorobenzyl)-N-methylethanamine. One area of interest is its potential therapeutic use in the treatment of psychiatric and neurological disorders, such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). Another area of interest is its role in modulating the immune system, which could have implications for the treatment of autoimmune and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Scientific Research Applications

N-(2-bromo-4-fluorobenzyl)-N-methylethanamine has been studied for its potential therapeutic effects in the treatment of various psychiatric and neurological disorders. It has been found to have an affinity for the serotonin transporter, which is involved in the regulation of mood, anxiety, and stress. The compound has also been shown to have an impact on dopamine and norepinephrine systems, which are involved in the regulation of attention, motivation, and reward.